rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate

• Molecular Formula: C18H27NO3
• Molecular Weight: 305.4 g/mol
• IUPAC Name: tert-butyl N-benzyl-N-(4-hydroxycyclohexyl)carbamate
• InChI: InChI=1S/C18H27NO3/c1-18(2,3)22-17(21)19(13-14-7-5-4-6-8-14)15-9-11-16(20)12-10-15/h4-8,15-16,20H,9-13H2,1-3H3
• InChI Key: TYCDDVWPIHBHIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1=CC=CC=C1)C2CCC(CC2)O

Description

Rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a tert-butyl group, a benzyl group, and a hydroxycyclohexyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate typically involves multiple steps, including the protection of functional groups, formation of the carbamate linkage, and subsequent deprotection. The reaction conditions often require the use of specific reagents and catalysts to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

Rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The benzyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product and include specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

Rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Rel-tert-Butyl ((1r,4r)-4-(2-aminopropan-2-yl)cyclohexyl)carbamate
• Rel-tert-Butyl ((1r,4r)-4-(2-aminopropan-2-yl)cyclohexyl)carbamate hydrochloride

Uniqueness

Rel-tert-Butyl benzyl((1r,4r)-4-hydroxycyclohexyl)carbamate is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications.